4-tert-butyl-N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-oxopyrrolidine-3-carboxamide

• IUPAC Name: 4-tert-butyl-2-oxo-N-(3-oxo-2-phenyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H22N4O3/c1-18(2,3)12-10-19-16(24)15(12)17(25)20-13-9-14(23)22(21-13)11-7-5-4-6-8-11/h4-9,12,15,21H,10H2,1-3H3,(H,19,24)(H,20,25)
• InChI Key: LSZMAVJLGXBLHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CNC(=O)C1C(=O)NC2=CC(=O)N(N2)C3=CC=CC=C3
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

4-tert-butyl-N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C18H22N4O3 and its molecular weight is 342.399. The purity is usually 95%.
BenchChem offers high-quality 4-tert-butyl-N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-oxopyrrolidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-tert-butyl-N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-oxopyrrolidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Properties of Polyamides

Research by Hsiao et al. (2000) and Liaw et al. (1998) has demonstrated the synthesis of polyamides using compounds structurally related to 4-tert-butyl-N-(5-hydroxy-1-phenyl-1H-pyrazol-3-yl)-2-oxopyrrolidine-3-carboxamide. These polyamides are notable for their solubility in various solvents, flexibility, and thermal stability, making them potentially useful in materials science (Hsiao, Yang, & Chen, 2000) (Liaw & Liaw, 1998).

Nucleophilic Substitutions and Radical Reactions

Jasch et al. (2012) explored the use of tert-butyl phenylazocarboxylates, closely related to the query compound, in nucleophilic substitutions and radical reactions. These reactions are significant for modifying the benzene ring and creating azocarboxamides, suggesting applications in synthetic organic chemistry (Jasch, Höfling, & Heinrich, 2012).

Synthesis of Pyrazole Derivatives

Research by Martins et al. (2012) on the synthesis of 1-tert-butyl-3(5)-trifluoromethyl-1H-pyrazoles from similar compounds indicates potential applications in organic synthesis. This study highlights the formation of pyrazoles with high regioselectivity, which could be significant in the synthesis of specialized organic molecules (Martins et al., 2012).

Enzymatic C-Demethylation

Yoo et al. (2008) investigated the in vitro metabolism of a compound structurally related to the query, specifically focusing on C-demethylation. This process, occurring in liver microsomes, highlights potential applications in understanding drug metabolism and designing molecules with specific metabolic pathways (Yoo et al., 2008).